1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-(4-methoxyphenethyl)urea

• IUPAC Name: 1-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C20H24N6O3/c1-3-29-18-10-6-16(7-11-18)26-19(23-24-25-26)14-22-20(27)21-13-12-15-4-8-17(28-2)9-5-15/h4-11H,3,12-14H2,1-2H3,(H2,21,22,27)
• InChI Key: XVEYUBDBMSSEDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NCCC3=CC=C(C=C3)OC
• Molecular Formula: C20H24N6O3
• Molecular Weight: 396.4 g/mol

Description

1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-(4-methoxyphenethyl)urea is a novel compound that has gained attention in the scientific community due to its potential applications in research. This compound is a urea derivative that has a tetrazole ring and an ethoxyphenyl group attached to it. The synthesis of this compound is complex, and it requires several steps to obtain the final product.

Scientific Research Applications

Synthetic Pathways and Reactivity

One study describes the reactions of isocyanate derivatives with 5-aminotetrazole, leading to the formation of urea derivatives with potential applications in heterocyclic chemistry and material science. These synthetic pathways highlight the versatility of urea derivatives in forming various heterocyclic compounds, which can have applications ranging from pharmaceuticals to materials science (Peet, 1987).

Molecular Structure and Properties

The structural analysis of compounds similar to "1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-3-(4-methoxyphenethyl)urea" provides insights into their physical and chemical properties. For instance, the crystal structure analysis of metobromuron, a phenylurea herbicide, offers valuable information on the molecular interactions and stability of urea derivatives, which can be critical for designing more efficient and stable compounds in agricultural and pharmaceutical applications (Kang et al., 2015).

Enzyme Inhibition and Biological Activity

Research on urea derivatives has shown significant biological activities, including enzyme inhibition, which is pivotal in drug development for treating various diseases. For example, studies on substituted ureas have demonstrated their potential as enzyme inhibitors, offering a pathway for developing novel therapeutics for diseases such as cancer and neurodegenerative disorders (Mustafa et al., 2014).

Potential Applications in Material Science

The unique properties of urea derivatives extend their application into material science, where they can be used to modify the physical characteristics of materials or as components in advanced material systems. An example is the study on the rheology and morphology of hydrogels, where the urea structure plays a critical role in tuning the gels' physical properties, indicating the potential for developing new materials with customized properties (Lloyd & Steed, 2011).